Cas no 2228149-02-6 (2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol)

• Product Name: 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol
• CAS No: 2228149-02-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5913785
• PubChem ID: 165780030
• Update Time: 2025-07-09

2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol
• EN300-1992098
• 2228149-02-6

• Inchi： 1S/C12H16ClNO2/c13-10-3-1-2-9(11(10)16)12(14)6-4-8(15)5-7-12/h1-3,8,15-16H,4-7,14H2
• InChI Key： SPEXHIRRDIVSHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol

Research Brief on 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol (CAS: 2228149-02-6): Recent Advances and Applications

2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol (CAS: 2228149-02-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a lead candidate for drug development.

The synthesis of 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol has been a focal point of recent research, with several studies reporting improved methodologies to enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic approach that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is particularly important for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, with findings suggesting that it remains stable in acidic environments, making it suitable for oral administration.

Pharmacological evaluations of 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol have revealed its potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies indicate that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. Furthermore, its anti-inflammatory properties have been demonstrated in vitro and in vivo, with significant reductions in pro-inflammatory cytokine levels observed in murine models. These findings suggest potential applications in treating bacterial infections and inflammatory disorders.

In the context of cancer research, 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol has shown promising cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer. A recent study in Cancer Research highlighted its ability to induce apoptosis via the mitochondrial pathway, with minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent. Ongoing research is exploring its combination with existing chemotherapeutic drugs to enhance efficacy and reduce side effects.

Despite these promising findings, challenges remain in the development of 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol as a therapeutic agent. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which need to be addressed through structural modifications or formulation strategies. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate its translation into clinical applications.

In conclusion, 2-(1-amino-4-hydroxycyclohexyl)-6-chlorophenol (CAS: 2228149-02-6) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and pharmacological evaluation underscore its value as a lead candidate in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical studies to pave the way for clinical development. This compound exemplifies the innovative strides being made in chemical biology and pharmaceutical research, offering new hope for addressing unmet medical needs.